Cas no 4022-81-5 (1-(4-Chlorophenyl)biguanide Hydrochloride)

1-(4-Chlorophenyl)biguanide Hydrochloride is a synthetic biguanide derivative with applications in pharmaceutical and chemical research. Its structure features a chlorophenyl group attached to a biguanide backbone, enhancing its reactivity and binding properties. This compound is commonly utilized as an intermediate in the synthesis of bioactive molecules, including antidiabetic and antimicrobial agents. The hydrochloride salt form improves solubility and stability, facilitating handling and storage. Its high purity and consistent quality make it suitable for precision research and development. The compound’s well-defined chemical properties allow for reliable performance in synthetic pathways, contributing to its utility in medicinal chemistry and drug discovery.

1-(4-Chlorophenyl)biguanide Hydrochloride structure

4022-81-5 structure

Product Name:1-(4-Chlorophenyl)biguanide Hydrochloride

CAS No:4022-81-5

MF:C₈H₁₁Cl₂N₅

MW:248.112438440323

MDL:MFCD00053020

CID:84909

PubChem ID:458746

Update Time:2025-05-20

1-(4-Chlorophenyl)biguanide Hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(4-Chlorophenyl)-biguanide hydrochloride
- 1-(4-Chlorophenyl)biguanide hydrochloride
- N-(4-Chlorophenyl)imidodicarbonimidic diamide hydrochloride
- 1-(4-CHLOROPHENYL)BIGUANIDE HYDROCHLOR&imidodicarbonimidic diamide,N-(4-chlorophenyl)
- 1-(4-Chlorophenyl)biguanideHCl
- 1-(4-Chlor-phenyl)-biguanid,Hydrochlorid
- 1-(p-Chlorophenyl)biguanide Monohydroch
- 1-(p-Chlorophenyl)biguanide Monohydrochloride
- 1-(p-chlorophenyl)biguanidehydrochloride
- 1-(p-chlorophenyl)-biguanidmonohydrochloride
- amp
- BUT
- N1-(p-Chlorophenyl)biguanide hydrochloride
- AKOS003661776
- PS-7506
- N-(4-Chlorophenyl)triimidodicarbonic diamide--hydrogen chloride (1/1)
- 1-(4-Chlorophenyl)biguanide-d4Hydrochloride
- p-chlorophenylbiguanide hydrochloride
- 1-(4-Chlorophenyl)biguanide, HCl
- 1-(4-Chlorophenyl)biguanidehydrochloride
- 1-(4-Chlorophenyl)biguanide hydrochloride, 97%
- N-(4-Chlorophenyl)-imidocarbonimidic diamide monohydrochloride
- N-(4-Chlorophenyl)imidodicarbonimidic diamide monohydrochloride
- N-(p-Chlorophenyl) biguanide hydrochloride
- DTXSID60960636
- 1-(p-Chlorophenyl)biguanide hydrochloride
- 1-(p-Chlorophenyl)biguanide, monohydrochloride
- 1-(4-CHLOROPHENYL)BIGUANIDE HCL
- FT-0605698
- SCHEMBL3675607
- CS-0187937
- 4022-81-5
- 1-carbamimidoyl-3-(4-chlorophenyl)guanidine
- MFCD00053020
- 2-(4-chlorophenyl)-1-(diaminomethylidene)guanidine;hydrochloride
- F16012
- NSC-79310
- NSC79310
- 1-carbamimidamido-N-(4-chlorophenyl)methanimidamide hydrochloride
- N-p-Chlorophenylbiguanide hydrochloride
- DB-018562
- 1-(4-Chlorophenyl)biguanide Hydrochloride
- MDL： MFCD00053020
- Inchi： 1S/C8H10ClN5.ClH/c9-5-1-3-6(4-2-5)13-8(12)14-7(10)11;/h1-4H,(H6,10,11,12,13,14);1H
- InChI Key： NAFSLMFLGYXGIF-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)/N=C(\N)/N=C(\N)/N.Cl
- BRN： 3732533

Computed Properties

Exact Mass: 247.03900
Monoisotopic Mass: 247.039
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 238
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 103A^2

Experimental Properties

Melting Point: 239-242 °C(lit.)
Boiling Point: 426.4°C at 760 mmHg
Flash Point: 211.7°C
PSA: 97.78000
LogP: 3.33540
Sensitiveness: Hygroscopic

1-(4-Chlorophenyl)biguanide Hydrochloride Security Information

Signal Word：warning
Hazard Statement： Irritant
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
RTECS：DU1780200
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26;S36
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(4-Chlorophenyl)biguanide Hydrochloride Pricemore >>

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